Cas no 2259877-32-0 (2-Chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)

• Product Name: 2-Chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• CAS No: 2259877-32-0
• MF: C₁₅H₁₇BClNO₂
• MW: 289.564983129501
• MDL: MFCD32859793
• CID: 5464089
• PubChem ID: 142510515
• Update Time: 2025-06-11

2-Chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• Z4501803486

• MDL： MFCD32859793
• Inchi： 1S/C15H17BClNO2/c1-14(2)15(3,4)20-16(19-14)11-7-5-10-6-8-13(17)18-12(10)9-11/h5-9H,1-4H3
• InChI Key： HKPKBKQVPOKSQM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC2=N1

Computed Properties

• Exact Mass: 289.1040866 g/mol
• Monoisotopic Mass: 289.1040866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4
• Molecular Weight: 289.6

Additional information on 2-Chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

Recent Advances in the Application of 2-Chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (CAS: 2259877-32-0) in Medicinal Chemistry

The compound 2-Chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (CAS: 2259877-32-0) has recently emerged as a promising intermediate in medicinal chemistry, particularly in the development of novel therapeutic agents. This boronic ester-functionalized quinoline derivative has garnered significant attention due to its versatile reactivity and potential applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery.

Recent studies have demonstrated the utility of this compound in the synthesis of complex heterocyclic systems. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use as a key building block for the development of kinase inhibitors, particularly targeting tyrosine kinases involved in oncogenic signaling pathways. The boronic ester moiety at the 7-position of the quinoline core enables efficient palladium-catalyzed cross-coupling with various aryl halides, facilitating rapid structure-activity relationship exploration.

In cancer research, several groups have reported the incorporation of this intermediate into proteolysis-targeting chimeras (PROTACs). A notable 2024 study in ACS Medicinal Chemistry Letters described its use in constructing heterobifunctional molecules capable of degrading oncogenic proteins. The chloro substituent at the 2-position provides an additional handle for further functionalization, making this compound particularly valuable for modular drug design approaches.

From a synthetic chemistry perspective, recent advancements have improved the scalability and purity of 2259877-32-0. A 2023 Organic Process Research & Development paper detailed an optimized synthetic route starting from 7-bromoquinoline derivatives, achieving >95% purity with reduced metal catalyst loading. These process improvements have made the compound more accessible for medicinal chemistry programs in both academic and industrial settings.

The compound's physicochemical properties have also been extensively characterized in recent studies. Computational models published in 2024 suggest that the boronic ester group significantly influences the molecule's membrane permeability while maintaining favorable solubility profiles. This balance makes it particularly suitable for developing compounds targeting intracellular proteins.

Looking forward, researchers anticipate expanded applications of 2-Chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline in targeted protein degradation and covalent inhibitor design. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for oncology and inflammatory diseases. The compound's unique combination of reactivity and stability positions it as a valuable tool for next-generation drug discovery efforts.